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Compound of Interest

Compound Name: Dicumyl peroxide

Cat. No.: B1199699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
crystalline dicumyl peroxide. The information is presented to support research, development,
and safety management in scientific and industrial settings. All quantitative data is summarized
in structured tables for ease of reference, and detailed experimental methodologies are
provided for key analytical procedures.

General Characteristics

Dicumyl peroxide (CAS No. 80-43-3) is a dialkyl peroxide characterized by a peroxide group
(-O-0-) bonded to two cumyl groups.[1] In its solid state, it typically appears as a white to pale
yellow crystalline powder or granular solid with a faint, characteristic odor.[2][3][4] This
compound is a strong free-radical source, making it highly valuable as a polymerization initiator,
catalyst, and vulcanizing agent in the polymer and rubber industries.[5][6]

Quantitative Physicochemical Data

The key physicochemical properties of crystalline dicumyl peroxide are summarized in the
tables below. These values represent a compilation of data from various technical sources and
scientific literature.
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ble 1: | and Physical :

Property Value References

Molecular Formula C1sH2202 [11[3][6]

Molecular Weight 270.37 g/mol [11161[7]
White to pale yellow crystalline

Appearance ) [1112][6]
solid

Melting Point 39-42°C (102.2 - 107.6 °F) [11[2][31[5]

N ) Decomposes above 70 °C;

Boiling Point [21[31[5]
130 °C

Density 1.02 - 1.56 g/cm3 at 25 °C [L1[3][5][6]

Vapor Pressure 15.4 mmHg at 38 °C [316]1[71[8]

Vapor Density 9.3 (vs air) [3161[7]

Active Oxygen Content ~5.85 - 5.95% [1]

Table 2: Solubility Data
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Solvent Solubility Temperature References
Insoluble (0.4 - 2

Water 20-25°C [L][5116]119]
mg/L)

Alcohols (e.g.,
Soluble Room Temperature [5]1[6]

Ethanol)

Esters Soluble Room Temperature [5]

Aromatic

Hydrocarbons (e.g., Soluble Room Temperature [51[6]

Benzene, Toluene)

Ethers Soluble Room Temperature [1]
Slightly to Moderately

Chloroform Room Temperature [1][3][6]
Soluble

Acetone Soluble Room Temperature [1][6]

Vegetable Oils Soluble Room Temperature [3][5]

ble 3: T | Stabili | .

Parameter Value References

Self-Accelerating

Decomposition Temperature ~60 °C [1]

(SADT)

Half-life (t/2) at 115 °C ~10 hours [1]

Half-life (t1/2) at 135 °C ~1 hour [1]
Acetophenone,

Major Decomposition Products  Dimethylphenylcarbinol, [1][10]

Methane, Ethane

Experimental Protocols
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Detailed methodologies for the characterization of dicumyl peroxide are crucial for quality
control and research applications. The following sections outline protocols for key analytical
techniques.

High-Performance Liquid Chromatography (HPLC) for
Assay and Impurity Profiling

This method is adapted from established ASTM standards for the analysis of dicumyl
peroxide and its decomposition products.[1][2]

Objective: To determine the purity of dicumyl peroxide and quantify its major decomposition
products (dimethylbenzyl alcohol and acetophenone).

Apparatus:

e Liquid Chromatograph equipped with a UV detector (254 nm).
o Reversed-phase octadecylsilane (ODS) column.

* Isocratic solvent delivery system.

Reagents:

Methanol (Chromatographic Grade)

Acetonitrile (Chromatographic Grade)

Deionized Water

Dicumyl Peroxide, recrystallized (for standard preparation)

Dimethylbenzyl alcohol (for standard preparation)

Acetophenone (for standard preparation)

Internal Standards (e.g., Dibutyl phthalate, Benzyl alcohol)[1]

Procedure:
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o Standard Preparation:

o Accurately weigh known amounts of recrystallized dicumyl peroxide, dimethylbenzyl
alcohol, acetophenone, and the appropriate internal standard.

o Dissolve in methanol to create stock solutions of known concentrations.

o Prepare a series of calibration standards by diluting the stock solutions with the mobile
phase.

o Sample Preparation (Uncured Polymer):
o Cryogenically grind the polymer sample to a fine powder.

o Extract a known weight of the ground sample with methylene chloride for dicumyl
peroxide and dimethylbenzyl alcohol, or with methanol for acetophenone.[1]

o For the methylene chloride extract, concentrate the solution and redissolve the residue in
methanol.

o Add a precise amount of the internal standard to the final sample solutions.
o Filter the solutions through a 0.45-um syringe filter before analysis.

o Chromatographic Conditions:

[¢]

Mobile Phase: A mixture of acetonitrile and water (e.g., 85:15 v/v).[2]

[e]

Flow Rate: Typically 1.0 mL/min.

o

Injection Volume: 10-20 pL.

Detection: UV at 254 nm.

[¢]

e Analysis:

o Inject the calibration standards to establish a calibration curve.

o Inject the prepared sample solutions.
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o ldentify and quantify the components based on their retention times and peak areas
relative to the internal standard.

Thermal Analysis: Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)

DSC and TGA are employed to investigate the thermal stability and decomposition kinetics of
dicumyl peroxide.[1]

Objective: To determine the melting point, heat of decomposition, and decomposition
temperature profile of crystalline dicumyl peroxide.

Apparatus:

 Differential Scanning Calorimeter (DSC)

e Thermogravimetric Analyzer (TGA)

e Aluminum or hermetically sealed sample pans.
 Inert gas supply (e.g., Nitrogen).

Procedure (DSC):

o Sample Preparation: Accurately weigh 1-5 mg of crystalline dicumyl peroxide into a sample
pan.

e Instrument Setup:
o Place the sample pan and an empty reference pan into the DSC cell.
o Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.
e Thermal Program:

o Equilibrate the sample at a sub-ambient temperature (e.g., 0 °C).
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o Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature beyond its
decomposition point (e.g., 250 °C).

o Data Analysis:

o Determine the melting point from the onset of the endothermic melting peak.

o Calculate the heat of decomposition from the area of the exothermic decomposition peak.
Procedure (TGA):

o Sample Preparation: Accurately weigh 5-10 mg of crystalline dicumyl peroxide into a TGA
sample pan.

e Instrument Setup:

o Place the sample pan in the TGA furnace.

o Purge the furnace with an inert gas.
e Thermal Program:

o Heat the sample at a controlled rate (e.g., 10 °C/min) through its decomposition range.
o Data Analysis:

o Analyze the resulting weight loss curve to determine the onset of decomposition and
identify different stages of mass loss.

Visualizations

The following diagrams illustrate key conceptual frameworks related to the analysis and
properties of dicumyl peroxide.
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Analytical workflow for dicumyl peroxide characterization.
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Thermal decomposition pathway of dicumyl peroxide.

Safety and Handling

Crystalline dicumyl peroxide is a flammable solid and a strong oxidizing agent.[1][8] It is
stable at room temperature but can undergo self-accelerating decomposition when heated, with
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a SADT of approximately 60°C.[1] Decomposition is exothermic and can lead to the rapid
buildup of pressure if confined.[1] It should be stored in a cool, well-ventilated area away from
heat, sparks, and incompatible materials such as strong acids, bases, and reducing agents.[3]
[8] Personal protective equipment, including chemical-resistant gloves and safety goggles,
should be worn when handling this compound.[1]

This guide is intended for informational purposes for qualified scientific personnel. Always
consult the relevant Safety Data Sheet (SDS) and follow established laboratory safety
protocols when handling dicumyl peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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